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Compound of Interest

Compound Name: C.l. Acid Blue 9

Cat. No.: B1668971

An In-depth Technical Guide to C.I. Acid Blue 9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of C.I. Acid Blue 9. The information is curated for professionals in research
and development, offering detailed data, experimental protocols, and visual representations of
its biological interactions.

Chemical Identity and Structure

C.l. Acid Blue 9, also known by common synonyms such as Brilliant Blue FCF and
Erioglaucine, is a synthetic triarylmethane dye.[1][2] It is widely used as a colorant in food,
pharmaceuticals, cosmetics, and textiles, as well as a staining agent in biological research.[2]
[3][4] The dye exists in two primary forms, the diammonium salt and the disodium salt, each
with a distinct CAS Number and molecular formula.

The chemical structure is characterized by a central carbon atom bonded to three aryl groups,
which are further substituted with sulfonic acid and amino groups. These charged groups are
responsible for the dye's high solubility in water.[5]

Table 1: Chemical Identifiers of C.l. Acid Blue 9
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Identifier Diammonium Salt Disodium Salt

C.l. Name Acid Blue 9 Acid Blue 9

C.I. Number 42090 42090

CAS Number 2650-18-2 3844-45-9
diazanium;2-[[4-[ethyl-[(3- disodium;2-[[4-[ethyl-[(3-
sulfonatophenyl)methyllamino]  sulfonatophenyl)methyl]amino]
phenyl]-[4-[ethyl-[(3- phenyl]-[4-[ethyl-[(3-
sulfonatophenyl)methyllazaniu  sulfonatophenyl)methyllazaniu

IUPAC Name phenyl) yl] phenyl) yl]

mylidene]cyclohexa-2,5-dien-
1-
ylidene]methyl]benzenesulfona
te[6]

mylidene]cyclohexa-2,5-dien-
1-
ylidene]methyl]benzenesulfona
te[7]

Molecular Formula

C37H42N409S3[1][8][9][10]

C37H34N2Na20+S3[7][10]

Synonyms

Erioglaucine, Dolkwal Brilliant
Blue, Cl 42090[8]

Brilliant Blue FCF, FD&C Blue
No. 1[11][12]

Physicochemical Properties

C.l. Acid Blue 9 presents as a reddish-violet powder or granules with a metallic luster.[4][13] It

is highly soluble in water and ethanol but insoluble in oils.[5][13] The color of its aqueous

solution is pH-dependent, appearing green-blue at neutrality, green in weak acid, and yellow in

stronger acid.[14]

Table 2: Physicochemical Properties of C.I. Acid Blue 9
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Property

Value

Molecular Weight

782.94 g/mol (Diammonium Salt)[5][8]

792.85 g/mol (Disodium Salt)[13]

Melting Point

283 °C (decomposes)[14][15]

Solubility in Water

50 g/L at 90 °C[4][9]

1000 g/L at 24.3 °C[3]

Solubility in other solvents

Soluble in ethanol; Slightly soluble in DMSO and
Ethyl Acetate; Insoluble in vegetable oils[5][6]
[13][14][16]

UV-Vis Absorption Maximum (Amax)

628 - 630 nm in water[6][13]

Appearance

Reddish-violet to dark blue powder or granules
with a metallic luster[4][5][13][17]

Experimental Protocols

Synthesis of C.I. Acid Blue 9

The synthesis of C.I. Acid Blue 9 is a two-step process involving condensation followed by

oxidation.[5][9]
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A simplified workflow for the synthesis of C.l. Acid Blue 9.

Methodology:

o Condensation: 2-Formylbenzenesulfonic acid and 3-
(Ethyl(phenyl)amino)methyl)benzenesulfonic acid are condensed in an acidic aqueous
medium at a temperature of 102-106 °C to form the leuco compound.[18]

e Oxidation: The resulting leuco compound is then oxidized to C.l. Acid Blue 9. While
historically lead or dichromate oxides were used, modern methods often employ manganese
dioxide in a sulfuric acid medium at 20-45 °C.[5][18] The crude product is then purified.

Quantification by High-Performance Liquid
Chromatography (HPLC)

An established method for the quantification of C.I. Acid Blue 9 in air samples has been
developed by the Occupational Safety and Health Administration (OSHA).[13]
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Workflow for the analysis of C.I. Acid Blue 9 by HPLC.

Methodology:[13]

o Sample Collection: Air samples are collected on a glass fiber filter.

o Extraction: The filter is extracted with a 1:1 (v/v) solution of methanol and water.

o Chromatographic Conditions:
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o Instrument: High-Performance Liquid Chromatograph.
o Detector: Variable wavelength UV-Vis detector set to 650 nm.

o Mobile Phase: Specifics of the mobile phase composition, such as the use of ion-pairing
agents, may need to be optimized depending on the specific column and instrument.

o Standard Preparation: A standard stock solution of C.I. Acid Blue 9 is prepared by
accurately weighing the compound and dissolving it in water. A calibration curve is generated
using a series of dilutions.

e Quantification: The concentration of C.I. Acid Blue 9 in the sample is determined by
comparing its peak area to the calibration curve. The detection limit for this method is
reported to be 0.83 ng per injection.[13]

Biological Interactions: Inhibition of Panx1
Channels

Recent research has identified C.I. Acid Blue 9 (as Brilliant Blue FCF) as a selective inhibitor
of the pannexin 1 (Panx1) channel, an ATP release channel.[8][11] This interaction is significant
as Panx1 is involved in various physiological and pathological processes, including
inflammasome signaling.[11] C.I. Acid Blue 9 inhibits Panx1 with an ICso of 0.27 puM, while
showing no significant effect on the P2X7 receptor, another key player in purinergic signaling.
[8][11]
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Inhibition of Panx1 Channel by C.I. Acid Blue 9
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Signaling pathway illustrating the inhibition of the Panx1 channel.

This selective inhibition of Panx1 by a widely used and "safe" food dye opens avenues for its
use as a pharmacological tool to study the physiology of Panx1 channels and for potential
therapeutic interventions in conditions where Panx1 is implicated, such as inflammatory
diseases and central nervous system injuries.[8][11] Studies have also shown that Brilliant Blue
FCF can affect platelet aggregation by blocking these Panx1 channels.[12]

Safety and Handling

C.l. Acid Blue 9 is generally considered safe for its intended uses in food and consumer
products.[11] However, as with any chemical, appropriate safety precautions should be taken in
a laboratory setting. It may cause eye, skin, and respiratory tract irritation.[17][19] It is
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recommended to handle the compound in a well-ventilated area and to use personal protective
equipment, including safety glasses and gloves.[17][20] The substance is light-sensitive and
should be stored in a cool, dry, and dark place in a tightly sealed container.[3][14][21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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